N'-(2,4-dimethoxyphenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide

• IUPAC Name: N'-(2,4-dimethoxyphenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C16H18N2O6/c1-22-11-3-4-12(14(7-11)23-2)18-16(21)15(20)17-8-13(19)10-5-6-24-9-10/h3-7,9,13,19H,8H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: RMROCMYTOVZUDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C(=O)NCC(C2=COC=C2)O)OC
• Molecular Formula: C16H18N2O6
• Molecular Weight: 334.32 g/mol

Description

N-(2,4-dimethoxyphenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]ethanediamide, commonly known as DMF-FED, is a synthetic compound that has been studied for its potential applications in various scientific fields, such as drug discovery, biochemistry, and physiology. DMF-FED has been found to have a unique mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DMF-FED is still under investigation. It is believed that DMF-FED inhibits monoamine oxidase A and B by binding to the enzyme’s active site and blocking its activity. Additionally, DMF-FED has been found to inhibit the activity of other enzymes, such as cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMF-FED have been studied in various animal models. DMF-FED has been found to reduce inflammation and oxidative stress, and to improve cognitive function in mice. Additionally, DMF-FED has been found to reduce the levels of cholesterol and triglycerides, and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

DMF-FED has several advantages for laboratory experiments. It is easy to synthesize, is relatively inexpensive, and has a high level of purity. Additionally, DMF-FED is stable and has a low toxicity. However, there are some limitations to using DMF-FED in laboratory experiments. It is not water soluble, and it is not stable in the presence of strong acids and bases.

Future Directions

Due to its potential applications in drug discovery, biochemistry, and physiology, there are many potential future directions for DMF-FED. For example, further research could be conducted to investigate its mechanism of action, its effects on other enzymes, and its potential applications in the treatment of neurodegenerative diseases. Additionally, further research could be conducted to investigate its potential applications in the treatment of inflammation and cancer. Finally, further research could be conducted to investigate its potential applications in the synthesis of other compounds.

Synthesis Methods

DMF-FED can be synthesized by a two-step reaction. The first step involves the reaction of 2,4-dimethoxyphenylboronic acid with 2-hydroxyethyl furan-3-yl ketone in the presence of a palladium catalyst and a base to form a palladium-bonded intermediate. The second step is the addition of ethylenediamine to the palladium-bonded intermediate to form DMF-FED.

Scientific Research Applications

DMF-FED has been studied for its potential applications in various scientific fields, such as drug discovery, biochemistry, and physiology. In drug discovery, DMF-FED has been found to be a potent inhibitor of human monoamine oxidase A and B, which are enzymes that play an important role in the metabolism of neurotransmitters. Additionally, DMF-FED has been found to have anticancer and anti-inflammatory properties, and has been studied for its potential applications in the treatment of neurodegenerative diseases.